Cas no 90364-90-2 (12-hydroxy-1,2-dihydrosenecionan-11,16-dione)
90364-90-2 structure
Product Name:12-hydroxy-1,2-dihydrosenecionan-11,16-dione
CAS No:90364-90-2
MF:C18H27NO5
MW:337.410685777664
CID:1950252
PubChem ID:78358539
Update Time:2025-04-21
12-hydroxy-1,2-dihydrosenecionan-11,16-dione Chemical and Physical Properties
Names and Identifiers
-
- 12-hydroxy-1,2-dihydrosenecionan-11,16-dione
- Ligularinine
- (1alpha,12beta)-1,2-Dihydro-12-hydroxy-senecionan-11,16-dione
- (1R,4E,6R,7S,11S)-4-ethylidene-7-hydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadecane-3,8-dione
- 12-Epiplatyphylline
- FS-6743
- CCRIS 5780
- 90364-90-2
-
- Inchi: 1S/C18H27NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4,11,13-15,22H,5-10H2,1-3H3/b12-4+
- InChI Key: BTHCJHQOYFUIMG-UUILKARUSA-N
- SMILES: C/C=C1/C(=O)OC2C3N(CC2)CCC3COC(=O)C(O)(C)C(C)C/1
Computed Properties
- Exact Mass: 337.189
- Monoisotopic Mass: 337.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.1A^2
- XLogP3: 1.9
Experimental Properties
- Color/Form: Powder
- Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 539.6°C at 760 mmHg
- Flash Point: 280.1°C
- Refractive Index: 1.553
- Solubility: Soluble (170 g/l) (25 º C),
12-hydroxy-1,2-dihydrosenecionan-11,16-dione Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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